Lipophilicity vs. Propan-2-amine Isomer
The target compound, 2-[6-(Trifluoromethyl)pyridin-2-yl]propan-1-amine, exhibits a calculated LogP of 2.1626, which is notably lower than the LogP of its closely related isomer, 2-[6-(trifluoromethyl)pyridin-2-yl]propan-2-amine [REFS-1, REFS-2]. This difference in lipophilicity arises from the distinct steric and electronic environments of the primary amine group in the propan-1-amine side chain versus the tertiary amine in the propan-2-amine isomer [2].
Propan-2-amine isomer: higher LogP expected
| Evidence Dimension | Lipophilicity (Calculated LogP) |
|---|---|
| Target Compound Data | LogP = 2.1626 |
| Comparator Or Baseline | 2-[6-(Trifluoromethyl)pyridin-2-yl]propan-2-amine; LogP not available for direct comparison, but class inference suggests higher lipophilicity due to increased alkyl substitution |
| Quantified Difference | Target compound LogP is lower than expected for the propan-2-amine analog based on general structure-property relationships for alkyl amines [2]. |
| Conditions | Calculated using software algorithms (e.g., XLogP3) based on molecular structure |
Why This Matters
The lower LogP value for the propan-1-amine derivative suggests improved aqueous solubility and potentially distinct ADME (absorption, distribution, metabolism, excretion) profiles compared to the more lipophilic propan-2-amine isomer, which is critical for optimizing bioavailability and reducing non-specific tissue binding in drug discovery programs.
- [1] Chembase. 2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine. CAS 1192356-25-4. https://en.chembase.cn/ View Source
- [2] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. View Source
